Cas no 37717-02-5 (Pregn-9(11)-en-20-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI))

• Product name: Pregn-9(11)-en-20-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI)
• CAS No: 37717-02-5
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 307861
• PubChem ID: 162272

Pregn-9(11)-en-20-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-9(11)-en-20-one,3,6-dihydroxy-, (3b,5a,6a)- (9CI)
• Pregn-9(11)-en-20-one, 3,6-dihydroxy-, (3.beta.,5.alpha.,6.alpha.)-
• 3beta,6alpha-dihydroxy-5alpha-pregn-9(11)-en-20-one
• KFNFTGFTYYZZRD-VYXAABIESA-N
• 5alpha-Pregn-9(11)-ene-3beta,6alpha-diol-20-one
• LMST02030208
• DTXSID40958753
• 5.alpha.-Pregn-9(11)-ene-3.beta.,6.alpha.-diol-20-one
• 1-[(3S,5S,6S,8S,10S,13S,14S,17S)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Asterone
• 3,6-Dihydroxypregn-9(11)-en-20-one
• 3,6-Dihydroxypregn-9(11)-en-20-one-, (3.beta.,5.alpha.,6.alpha.)-
• Asterosapogenin I
• 37717-02-5

• Inchi： InChI=1S/C21H32O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h7,13-16,18-19,23-24H,4-6,8-11H2,1-3H3
• InChI Key： KFNFTGFTYYZZRD-UHFFFAOYSA-N
• SMILES： OC1CCC2(C3=CCC4(C(CCC4C3CC(O)C2C1)C(=O)C)C)C

Computed Properties

• Exact Mass: 332.23526
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids